3-Hydroxy-2-(3,4-dihydroxyphenyl)-7-methoxy-4H-chromen-4-one

• Molecular Formula: C16H12O6
• Molecular Weight: 300.26 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-3-hydroxy-7-methoxychromen-4-one
• InChI: InChI=1S/C16H12O6/c1-21-9-3-4-10-13(7-9)22-16(15(20)14(10)19)8-2-5-11(17)12(18)6-8/h2-7,17-18,20H,1H3
• InChI Key: JQURQUMMDFKDOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=C(O2)C3=CC(=C(C=C3)O)O)O

Description

3-Hydroxy-2-(3,4-dihydroxyphenyl)-7-methoxy-4H-chromen-4-one is a useful research compound. Its molecular formula is C16H12O6 and its molecular weight is 300.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction was conducted according to the same procedure as Example 57 except that 50mg (159 pmol) of the compound obtained in Example 6 instead of the compound obtained in Example 12 and 1.5 molar equivalents of boron tribromide (BBr3) were used. Then the resulting product was separated by preparative TLC to give 28 mg of the title compound in a yield of 60%.